Cas no 65626-22-4 (4-methyltetrahydropyran-4-carbaldehyde)

4-Methyltetrahydropyran-4-carbaldehyde is a versatile cyclic aldehyde with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a tetrahydropyran ring substituted with a formyl group at the 4-position, provides a reactive aldehyde functionality suitable for condensation, reduction, and nucleophilic addition reactions. The methyl group enhances stability while maintaining reactivity, making it useful in the preparation of heterocyclic compounds and fine chemicals. Its compatibility with a range of reagents and solvents underscores its utility in multistep synthetic routes. The compound’s well-defined reactivity profile and moderate steric hindrance make it a valuable building block for researchers in medicinal chemistry and material science.

4-methyltetrahydropyran-4-carbaldehyde structure

65626-22-4 structure

Product Name:4-methyltetrahydropyran-4-carbaldehyde

CAS No:65626-22-4

MF:C₇H₁₂O₂

MW:128.168982505798

MDL:MFCD14582418

CID:1039496

PubChem ID:20592388

Update Time:2025-06-06

4-methyltetrahydropyran-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Methyltetrahydro-2H-pyran-4-carbaldehyde
- 4-methyltetrahydropyran-4-carbaldehyde
- 4-METHYL-TETRAHYDRO-PYRAN-4-CARBALDEHYDE
- 4-methyltetrahydropyran-4-carbaldeyhde
- 4-methyl-tetrahydro-pyran-4-carboxaldehyde
- AK104803
- ANW-70979
- BD239011
- CTK8C4037
- KB-72751
- 4-methyloxane-4-carbaldehyde
- tetrahydro-4-methyl-2h-pyran-4-carboxaldehyde
- 0064AC
- SB38151
- 4-Methyltetrahydro-2H-pyran-4-carboxaldehyde
- 4-formyl-4-methyl-tetrahydropyran, AldrichCPR
- 2H-Pyran-4-carboxaldehyde, tetrahydro-4-methyl-
- tetrahydro-?4-?methyl-2H-?
- DTXSID70608991
- XZWKQAMCAQYQGL-UHFFFAOYSA-N
- P15595
- SCHEMBL1565394
- tetrahydro-?4-?methyl-2H-?pyran-?4-?carboxaldehyde
- SY043005
- A867629
- MFCD14582418
- CS-0047859
- Z1255452107
- AS-52763
- 65626-22-4
- EN300-135126
- DB-340385
- AKOS016008170
- MDL： MFCD14582418
- Inchi： 1S/C7H12O2/c1-7(6-8)2-4-9-5-3-7/h6H,2-5H2,1H3
- InChI Key： XZWKQAMCAQYQGL-UHFFFAOYSA-N
- SMILES： O1CCC(C=O)(C)CC1

Computed Properties

Exact Mass: 128.08376
Monoisotopic Mass: 128.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.3

4-methyltetrahydropyran-4-carbaldehyde Security Information

Hazard Category Code： 22
Hazardous Material Identification：

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0414-1g	4-Methyl-tetrahydro-pyran-4-carbaldehyde	65626-22-4	96%	1g	1679.12CNY	2021-05-07
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